3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone

• IUPAC Name: 3-(3-fluorophenyl)-4-[3-(1,2-oxazolidin-2-yl)propanoyl]piperazin-2-one
• InChI: InChI=1S/C16H20FN3O3/c17-13-4-1-3-12(11-13)15-16(22)18-6-9-20(15)14(21)5-8-19-7-2-10-23-19/h1,3-4,11,15H,2,5-10H2,(H,18,22)
• InChI Key: ZUMBLEPOUPSCKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)CCC(=O)N2CCNC(=O)C2C3=CC(=CC=C3)F
• Molecular Formula: C16H20FN3O3
• Molecular Weight: 321.35 g/mol

Description

3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone, also known as Fipronil, is a potent insecticide that belongs to the phenylpyrazole chemical family. It was first introduced in 1993 and has since been widely used in agriculture and public health to control pests such as termites, ants, cockroaches, and fleas. Fipronil is known for its high efficacy, low toxicity to mammals, and long-lasting residual activity.

Mechanism of Action

3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone acts as a potent inhibitor of the gamma-aminobutyric acid (GABA) receptor, which is essential for the proper functioning of the central nervous system in insects. 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone binds to the GABA receptor and disrupts the flow of chloride ions, resulting in hyperexcitation of the nervous system and ultimately leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone has been shown to have a low toxicity to mammals, but it can have adverse effects on non-target organisms such as birds, fish, and bees. 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone can accumulate in the environment and can persist for long periods, leading to potential bioaccumulation and biomagnification. 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone has also been shown to have negative impacts on soil microorganisms, which can affect soil health and nutrient cycling.

Advantages and Limitations for Lab Experiments

3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone has several advantages for use in laboratory experiments. It is highly effective at controlling a wide range of pests, has a long-lasting residual activity, and has a low toxicity to mammals. However, 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone can have adverse effects on non-target organisms, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone. One area of research is to investigate the potential for 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone to be used in combination with other insecticides to improve efficacy and reduce the risk of resistance development. Another area of research is to investigate the potential for 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone to be used in integrated pest management programs, which aim to reduce the use of pesticides and promote sustainable pest control practices. Additionally, there is a need for further research on the environmental impacts of 3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone and its potential for bioaccumulation and biomagnification.

Scientific Research Applications

3-(3-fluorophenyl)-4-[3-(2-isoxazolidinyl)propanoyl]-2-piperazinone has been extensively studied for its insecticidal properties and its impact on non-target organisms. It has been used in various scientific research studies to investigate its mode of action, biochemical and physiological effects, and potential applications in pest control.